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Compound of Interest

Compound Name: Phthalocyanine green

Cat. No.: B073779

An In-depth Technical Guide to Phthalocyanine Green
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Phthalocyanine Green, a
synthetic organic pigment widely utilized across various industries for its exceptional stability
and vibrant color. This document details its chemical identity, structural characteristics,
synthesis, and analytical protocols, tailored for a scientific audience.

Chemical Identification and Properties

Phthalocyanine Green is a chlorinated copper phthalocyanine complex. It is known by several
names, including Pigment Green 7 (PG7) and C.I. 74260.[1] Its high stability against acids,
alkalis, solvents, heat, and UV radiation makes it a pigment of choice in many demanding
applications.[1][2]

Chemical Structure

The core of Phthalocyanine Green is a copper phthalocyanine (CuPc) molecule, which
features a planar macrocyclic structure composed of four isoindole units linked by nitrogen
atoms, with a central copper (I1) ion.[3] The vibrant green color is achieved by halogenating the
phthalocyanine ring structure. In the most common variant, Pigment Green 7, this involves
substituting hydrogen atoms with numerous chlorine atoms.[1] The degree of chlorination can
vary, typically ranging from 14 to 16 chlorine atoms, which influences the exact shade of green.
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[3] The chemical formula is often represented as ranging from Cs2H3Cl13CuNs to

C32HCI15CuNs.[1][2] A brominated variant, known as Pigment Green 36, also exists, where

some chlorine atoms are replaced by bromine.[1]

Physicochemical Data

The following tables summarize key quantitative data for Phthalocyanine Green (Pigment

Green 7).

Table 1: Chemical Identifiers

Identifier Value Reference
CAS Number 1328-53-6 [2][4][5]
Alternative CAS 1328-45-6 [1]

C.l. Name Pigment Green 7 [1][6]

C.I. Number 74260 [1]

UNII BP09294G4W [2]

Table 2: Molecular and Physical Properties

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://ranbarr.com/phthalo-green-pigment-structure-and-properties/
https://www.chemeurope.com/en/encyclopedia/Phthalocyanine_Green_G.html
https://en.wikipedia.org/wiki/Phthalocyanine_Green_G
https://www.chemeurope.com/en/encyclopedia/Phthalocyanine_Green_G.html
https://www.benchchem.com/product/b073779?utm_src=pdf-body
https://en.wikipedia.org/wiki/Phthalocyanine_Green_G
https://www.medkoo.com/products/38139
https://pubchem.ncbi.nlm.nih.gov/substance/135298315
https://www.chemeurope.com/en/encyclopedia/Phthalocyanine_Green_G.html
https://www.chemeurope.com/en/encyclopedia/Phthalocyanine_Green_G.html
https://cs.zeyachem.net/products/phthalocyanine-pigments/phthalocyanine-green
https://www.chemeurope.com/en/encyclopedia/Phthalocyanine_Green_G.html
https://en.wikipedia.org/wiki/Phthalocyanine_Green_G
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Chemical Formula C32Cl16CuNs (fully chlorinated)  [2]
C32H3Cl13CuNs to o
C32HCI15CuNs (typical range)
] ~1092.71 g/mol (for
Molecular Weight [4]
C32HCI15CuNs)
1127.15 g/mol (for 2]
C32Cl16CuNs)
Appearance Bright green, soft powder [1][2]
- Insoluble in water and most
Solubility , [1][6]
organic solvents
) 46.9% (for Cli4) to 48.7% (for
Chlorine Content [7]
Clis)

Table 3: Elemental Analysis (Theoretical for C32HCIl1sCuNs)
Element Percentage Reference
Carbon (C) 35.17% [4]
Hydrogen (H) 0.09% [4]
Chlorine (CI) 48.66% [4]
Copper (Cu) 5.82% [4]
Nitrogen (N) 10.25% [4]

Synthesis and Manufacturing

The industrial production of Phthalocyanine Green involves the chlorination of copper

phthalocyanine blue.[6][8] This process transforms the blue pigment into the stable green

variant.
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Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of Phthalocyanine
Green.
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4 Qualitative Analysis of Phthalocyanine Green A
Pigment Sample
Sulfuric Acid Test Spectrophotometry
(NIR Range)
/ y &
[N [N
Dilution with Water
[N
Flame Test on Precipitate
4
[N
- J

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

/Conceptual Pathway of Phthalocyanine-Mediated PDT\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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